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Compound of Interest

Compound Name: Potassium ionophore III

Cat. No.: B1599003 Get Quote

An In-Depth Technical Guide to Potassium Ionophore III (BME-44)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Potassium Ionophore III, also known as BME-44, is a highly selective, lipophilic molecule

designed to facilitate the transport of potassium ions (K⁺) across lipid membranes. Its core

structure is based on a bis(benzo-15-crown-5) ether, which provides a specific coordination

environment for the potassium ion. This high affinity and selectivity make it an essential

component in the fabrication of potassium-selective electrodes for analytical chemistry and a

valuable tool in biological research for modulating intracellular potassium concentrations. This

guide provides a comprehensive overview of its chemical properties, mechanism of action, key

applications, quantitative performance data, and detailed experimental protocols.

Chemical and Physical Properties
Potassium Ionophore III is a synthetic ionophore valued for its high lipophilicity and selectivity

for potassium ions over other common cations like sodium and ammonium.[1]
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Property Value Reference

Systematic Name

2-Dodecyl-2-methyl-1,3-

propanediyl bis[N-[5′-

nitro(benzo-15-crown-5)-4′-

yl]carbamate]

[2]

Common Synonym BME-44 [1]

CAS Number 99348-39-7

Molecular Formula C₄₆H₇₀N₄O₁₈ [3]

Molecular Weight 967.06 g/mol

Appearance Yellow powder [3]

Solubility Soluble in chloroform, THF [3]

Storage
Store at -20°C, protected from

light and moisture
[3]

Core Function and Mechanism of Action
As a "carrier" ionophore, Potassium Ionophore III functions by binding a potassium ion,

encapsulating it within its lipophilic exterior, and shuttling it across a hydrophobic lipid bilayer.[4]

This process is a form of facilitated diffusion.

Complexation: On one side of the membrane, the ionophore's crown ether cavities

selectively bind a K⁺ ion.

Translocation: The resulting lipophilic complex then diffuses across the lipid membrane.

Decomplexation: On the opposite side of the membrane, where the K⁺ concentration is

lower, the ion is released, and the free ionophore diffuses back to repeat the cycle.

This transport mechanism disrupts the natural ion gradients maintained by cells or allows for

the potentiometric measurement of ion activity in electrochemical sensors.[4]
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Figure 1: Mechanism of carrier-mediated ion transport by Potassium Ionophore III.
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Applications
Ion-Selective Electrodes (ISEs)
The primary application of Potassium Ionophore III is as the active sensing component in

potentiometric ISEs, particularly for analyzing biological fluids like blood, plasma, and urine.[3]

[5][6] The ionophore is embedded in a poly(vinyl chloride) (PVC) membrane, where its selective

binding of K⁺ generates a potential difference across the membrane that is proportional to the

logarithm of the potassium ion activity in the sample.

Quantitative Performance Data for ISEs

The following table summarizes the performance characteristics of a typical ISE formulated

with Potassium Ionophore III. The selectivity coefficient, log KpotK,M, indicates the

preference for potassium (K) over an interfering ion (M); a more negative value signifies better

selectivity.

Parameter Value Reference

Linear Detection Range 7.5 x 10⁻⁶ M to 10⁻¹ M K⁺ [6]

Slope of Response 59.2 mV/decade (Nernstian) [6]

log KpotK,Na -3.08 [6]

log KpotK,Li -3.14 [6]

log KpotK,Ca -3.80 [6]

log KpotK,Mg -3.92 [6]

Biological and Pharmacological Research
In cell biology, Potassium Ionophore III is used as a tool to manipulate intracellular K⁺ levels,

thereby studying the downstream physiological consequences.[3] Perturbing potassium

homeostasis can affect numerous cellular processes.[7]

Induction of Apoptosis: A significant efflux of intracellular K⁺ is an early event in apoptosis.

By artificially increasing K⁺ permeability, ionophores can trigger this process, making them

useful for studying programmed cell death pathways.[7][8][9]
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Metabolism and Proliferation: Since K⁺ gradients are crucial for maintaining membrane

potential and the function of many enzymes, the ionophore can be used to study how these

gradients influence cell growth, metabolism, and proliferation.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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